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Compound of Interest

Compound Name: Amphotericin b

Cat. No.: B1667258 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

potent compounds like Amphotericin B is paramount. This guide provides essential, step-by-

step safety and logistical information, from personal protective equipment (PPE) selection to

disposal procedures, to build a culture of safety and trust in your laboratory operations.

Quantitative Safety Data
While specific glove breakthrough time data for Amphotericin B is not readily available in the

searched literature, an Occupational Exposure Band (OEB) has been established. It is critical

to select gloves that have been tested according to the ASTM D6978 standard for handling

chemotherapy drugs and to consult the glove manufacturer for specific permeation data.

Parameter Value Source

Occupational Exposure Band

(OEB)
E: ≤ 0.01 mg/m³

Glove Breakthrough Time

Data not available for

Amphotericin B. Select gloves

tested to ASTM D6978

standard.

[1]
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Consistent and correct use of PPE is the most critical barrier to exposure. The following

protocol outlines the minimum PPE requirements for handling Amphotericin B.

Required PPE
Gloves: Double gloving with chemotherapy-resistant nitrile gloves is recommended.[2]

Gloves should meet the ASTM D6978 standard.[1]

Gown: A disposable, polyethylene-coated polypropylene gown or other laminate material

resistant to chemical permeation.[2]

Eye and Face Protection: Safety goggles and a face shield are necessary, especially when

there is a risk of splashes.[2][3]

Respiratory Protection: For handling the powdered form or when aerosols may be

generated, a NIOSH-approved respirator is required.[4]

Donning and Doffing Procedure
Proper technique in putting on and taking off PPE is crucial to prevent contamination.

Donning Sequence:

Perform hand hygiene.

Don the inner pair of gloves.

Don the gown, ensuring complete coverage.

Don the outer pair of gloves, ensuring the cuffs of the gown are tucked into the gloves.

Don eye and face protection.

Don respiratory protection, if required.

Doffing Sequence (to be performed in a designated area):

Remove the outer pair of gloves.
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Remove the gown, turning it inside out as it is rolled down.

Remove eye and face protection.

Remove the inner pair of gloves.

Perform hand hygiene.

Operational Plan for Handling Amphotericin B
Adherence to a strict operational plan minimizes the risk of exposure and contamination.

Designated Handling Area
All handling of Amphotericin B, especially the powder form, should be conducted in a

designated area, such as a chemical fume hood or a biological safety cabinet, to control

airborne particles.[2]

The work surface should be covered with a disposable, plastic-backed absorbent pad. This

pad should be changed after each procedure or in the event of a spill.[4]

General Handling Practices
Avoid the generation of dust when handling the powdered form.

Do not eat, drink, or smoke in areas where Amphotericin B is handled.

Wash hands thoroughly with soap and water after handling the compound, even if gloves

were worn.

All containers of Amphotericin B should be clearly labeled with its hazards.[5]

Spill Management Protocol
Immediate and correct response to a spill is critical to contain the hazard. Spill kits should be

readily available in all areas where Amphotericin B is handled.

Spill Kit Contents
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Two pairs of chemotherapy-tested gloves

Impermeable gown and shoe covers

Face shield or goggles

NIOSH-approved respirator

Absorbent, plastic-backed sheets or pads

Disposable scoop and scraper

Two sealable, thick plastic hazardous waste disposal bags with appropriate labels[6][7]

Spill Cleanup Procedure
For Small Spills (<5 mL or 5 g):[8]

Alert others in the area and restrict access.

Don the appropriate PPE from the spill kit.

Gently cover the spill with absorbent pads. For powders, carefully place a damp absorbent

pad over the spill to avoid aerosolizing the powder.[8]

Use a scoop to collect the absorbed material and any broken glass.

Place all contaminated materials into a designated hazardous waste bag.

Clean the spill area twice with a detergent solution, followed by a final rinse with 70%

isopropyl alcohol.[8]

For Large Spills (>5 mL or 5 g):[3][8]

Evacuate the area immediately.

Alert others and secure the area to prevent entry.

Contact the appropriate emergency response personnel for your institution.
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Only trained personnel with appropriate respiratory protection should clean up large spills.

Disposal Plan
All materials contaminated with Amphotericin B must be disposed of as hazardous waste

according to institutional and regulatory guidelines.

Waste Segregation and Collection
Sharps: Needles, syringes, and any broken glass contaminated with Amphotericin B should

be placed in a puncture-resistant sharps container specifically labeled for hazardous drug

waste.[4][5]

Soft Waste: Contaminated PPE (gloves, gowns, etc.), absorbent pads, and other disposable

materials should be placed in a clearly labeled, leak-proof hazardous waste bag.[4][5] These

bags should be sealed when full.

Final Disposal
All hazardous waste containers must be collected by trained personnel for final disposal.

Follow all local, state, and federal regulations for the disposal of hazardous pharmaceutical

waste.[9]

Workflow for Safe Handling of Amphotericin B
The following diagram illustrates the key steps and decision points for the safe handling of

Amphotericin B from receipt to disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1667258?utm_src=pdf-body
https://www.benchchem.com/product/b1667258?utm_src=pdf-body
https://www1.udel.edu/ehs/research/downloads/hazdrughandlesop.pdf
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://www1.udel.edu/ehs/research/downloads/hazdrughandlesop.pdf
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://riskmanagement.sites.olt.ubc.ca/files/2021/01/CHEM-SWP-004-Cytotoxic-Spill-Clean-Up.pdf
https://www.benchchem.com/product/b1667258?utm_src=pdf-body
https://www.benchchem.com/product/b1667258?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667258?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Post-Handling & Disposal

Spill Response

Receive Amphotericin B

Inspect Package for Damage

Don Appropriate PPE

No Damage

Evacuate and Report Large Spill

Damaged

Prepare Designated Handling Area

Handle Amphotericin B

Decontaminate Work Area

Spill Occurs

Doff PPE Correctly

Segregate and Dispose of Waste

End of Process

Assess Spill Size

Clean Small Spill per Protocol

< 5 mL/g > 5 mL/g

Await EHS

Click to download full resolution via product page

Caption: Workflow for the safe handling of Amphotericin B.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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